3-[5-(4-Fluorophenyl)-2-thienyl]phenol

• Molecular Formula: C16H11FOS
• Molecular Weight: 270.3 g/mol
• IUPAC Name: 3-[5-(4-fluorophenyl)thiophen-2-yl]phenol
• InChI: InChI=1S/C16H11FOS/c17-13-6-4-11(5-7-13)15-8-9-16(19-15)12-2-1-3-14(18)10-12/h1-10,18H
• InChI Key: LBERAJGCBDGPHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC=C(S2)C3=CC=C(C=C3)F

Description

3-[5-(4-Fluorophenyl)-2-thienyl]phenol is a heterocyclic compound featuring a phenol core linked to a thiophene ring substituted with a 4-fluorophenyl group. This structure combines aromaticity, polar hydroxyl functionality, and halogenated substituents, making it relevant in pharmaceutical and materials science research. The fluorine atom enhances metabolic stability and lipophilicity, while the thienyl-phenol scaffold may contribute to π-π stacking interactions in crystal packing or ligand-receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(4-Fluorophenyl)-2-thienyl]phenol typically involves a multi-step process. One common method is the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The general reaction conditions include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like tetrahydrofuran or dimethylformamide. The reaction is usually carried out under an inert atmosphere at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 3-[5-(4-Fluorophenyl)-2-thienyl]phenol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of high-throughput screening and process optimization techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-[5-(4-Fluorophenyl)-2-thienyl]phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form hydroxy derivatives or other reduced forms.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl or thienyl rings, leading to further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group can yield quinones, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

3-[5-(4-Fluorophenyl)-2-thienyl]phenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s structural features make it a candidate for studying interactions with biological macromolecules.

Industry: The compound can be used in the development of new materials with unique properties, such as polymers or electronic materials.

Mechanism of Action

The mechanism of action of 3-[5-(4-Fluorophenyl)-2-thienyl]phenol involves its interaction with molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with proteins and enzymes. The fluorophenyl and thienyl groups can enhance the compound’s binding affinity and specificity for certain targets. These interactions can modulate biological pathways, leading to various effects such as inhibition of enzyme activity or alteration of cellular signaling .

Comparison with Similar Compounds

Halogen-Substituted Thiazole Derivatives

Compounds 4 and 5 (from ) share structural motifs with the target molecule. Both feature a thiazole core substituted with fluorophenyl and triazolyl groups. Key differences include:

• Compound 4 : Contains a 4-chlorophenyl substituent.
• Compound 5 : Substituted with 4-fluorophenyl.

Crystallographic Insights :

• Both compounds are isostructural (triclinic, P̄1 symmetry) with two independent molecules per asymmetric unit. The fluorophenyl group in 5 adopts a near-perpendicular orientation relative to the molecular plane, a conformation also plausible in 3-[5-(4-fluorophenyl)-2-thienyl]phenol .
• Halogen substitution (Cl vs. F) minimally affects conformation but alters crystal packing due to differences in van der Waals radii and halogen bonding .

Table 1: Comparison of Halogen-Substituted Derivatives

Compound	Substituent (X)	Molecular Weight (g/mol)	Crystal Packing Features
3-[5-(4-Fluorophenyl)-2-thienyl]phenol	F	~286 (calc.)	Likely planar with π-stacking
Compound 4	Cl	~540	Adjusted packing for Cl size
Compound 5	F	~524	Similar to Compound 4, adjusted for F

Oxadiazole and Thiadiazole Derivatives

Compounds OX1 and OX8 () are oxadiazole derivatives substituted with chlorophenyl and fluorophenyl groups, respectively.

Hydroxyl-Substituted Thienyl Phenols

• 4-[5-(Difluoromethyl)-2-thienyl]-3-fluoro-phenol (): Features difluoromethyl and fluorine substituents. The difluoromethyl group increases hydrophobicity (logP ~3.5 predicted) compared to the hydroxyl group in the target compound, which may enhance solubility .

Table 2: Substituent Effects on Physicochemical Properties

Compound	Key Substituents	logP (Predicted)	Solubility (Water)
3-[5-(4-Fluorophenyl)-2-thienyl]phenol	-OH, -F	~2.8	Moderate
4-[5-(Difluoromethyl)-2-thienyl]-3-fluoro-phenol	-CF2H, -F	~3.5	Low
2-Fluoro-4-[5-(3-hydroxyphenyl)-2-thienyl]phenol	-OH (x2), -F	~1.9	High

Pharmaceutical Derivatives: Canagliflozin and Analogs

Canagliflozin () incorporates the 5-(4-fluorophenyl)-2-thienyl fragment as a key pharmacophore.

Key Features :

• The fragment contributes to Canagliflozin’s sodium-glucose co-transporter 2 (SGLT2) inhibition by enabling hydrophobic interactions with the target protein .
• Crystal packing studies () reveal that hydroxyl and fluorophenyl groups influence hydrate vs. hemihydrate formation, a critical factor in drug bioavailability .